Cas no 1215583-64-4 (2,2-difluoro-2-5-(trifluoromethyl)pyridin-2-ylacetic acid)

• Product Name: 2,2-difluoro-2-5-(trifluoromethyl)pyridin-2-ylacetic acid
• CAS No: 1215583-64-4
• MF: C₈H₄F₅NO₂
• MW: 241.114879608154
• MDL: MFCD12827865
• CID: 4686508
• PubChem ID: 51063787
• Update Time: 2024-11-06

2,2-difluoro-2-5-(trifluoromethyl)pyridin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• Difluoro[5-(trifluoromethyl)pyridin-2-yl]acetic acid
• SBB052981
• Difluoro[5-(trifluoromethyl)-pyridin-2-yl]acetic acid
• 2,2-difluoro-2-[5-(trifluoromethyl)pyridin-2-yl]acetic acid
• 2,2-difluoro-2-[5-(trifluoromethyl)(2-pyridyl)]acetic acid
• 2,2-difluoro-2-5-(trifluoromethyl)pyridin-2-ylacetic acid
• TS-03362
• A1-27310
• AKOS026675903
• CS-0269415
• G79041
• 2,2-Difluoro-2-(5-(trifluoromethyl)pyridin-2-yl)acetic acid
• EN300-1931968
• 1215583-64-4
• VMFSEGCDPAHKKB-UHFFFAOYSA-M

• MDL： MFCD12827865
• Inchi： 1S/C8H4F5NO2/c9-7(10,6(15)16)5-2-1-4(3-14-5)8(11,12)13/h1-3H,(H,15,16)
• InChI Key： VMFSEGCDPAHKKB-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1C=CC(C(F)(F)F)=CN=1)F

Computed Properties

• Exact Mass: 241.01621918g/mol
• Monoisotopic Mass: 241.01621918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• XLogP3: 2